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Compound of Interest

Compound Name: Lirafugratinib Hydrochloride

Cat. No.: B15574548 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like Lirafugratinib Hydrochloride is a critical component of

laboratory safety and environmental responsibility. Adherence to established protocols for

handling and disposing of this potent antineoplastic agent is essential to minimize exposure

risks and ensure regulatory compliance. This guide provides a comprehensive, step-by-step

approach to the safe disposal of Lirafugratinib Hydrochloride and associated materials in a

laboratory setting.

Lirafugratinib Hydrochloride is an orally active, irreversible, and highly selective FGFR2

inhibitor.[1][2] As with many potent, targeted therapies, it is classified as a hazardous drug. The

Safety Data Sheet (SDS) for Lirafugratinib Hydrochloride indicates it is harmful if swallowed

and causes skin and serious eye irritation.[3] Therefore, it must be handled and disposed of

with stringent safety measures in place.

Regulatory Framework
The disposal of pharmaceutical waste, particularly hazardous drugs like Lirafugratinib
Hydrochloride, is governed by multiple regulatory bodies in the United States, including the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA) and the Occupational Safety and Health Administration (OSHA).[4][5][6] Many states

have their own, often more stringent, regulations.[4] A key federal regulation, Subpart P of the

RCRA, specifically addresses the management of hazardous waste pharmaceuticals by

healthcare facilities and prohibits their disposal down the drain.[5][7]
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Personal Protective Equipment (PPE)
Before beginning any procedure that involves handling Lirafugratinib Hydrochloride,

including disposal, appropriate PPE must be worn to prevent skin and eye contact, and

inhalation.

PPE Component Specification Rationale

Gloves Double chemotherapy gloves
Provides maximum protection

against chemical permeation.

Gown
Disposable, lint-free, solid-front

gown with back closure

Protects street clothes and

skin from contamination.

Eye Protection
Safety goggles with side-

shields

Prevents splashes to the eyes.

[3]

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a

containment device.

This data is synthesized from general safe handling practices for hazardous drugs and the

Lirafugratinib Hydrochloride SDS.[3][8][9]

Disposal Procedures for Lirafugratinib
Hydrochloride
The following step-by-step protocols are based on best practices for the disposal of hazardous

antineoplastic agents.

Disposal of Unused or Expired Lirafugratinib
Hydrochloride (Bulk Powder)
Bulk quantities of the compound must be disposed of as hazardous chemical waste.

Experimental Protocol:
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Container Labeling: Obtain a designated hazardous waste container from your institution's

Environmental Health & Safety (EH&S) department. This is often a black RCRA container.[8]

Label it clearly with "Hazardous Waste - Lirafugratinib Hydrochloride" and the date.

Packaging: Ensure the primary container holding the Lirafugratinib Hydrochloride is

securely sealed. Place this container into the labeled hazardous waste container.

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) that is

secure and clearly marked.

Pickup Request: Once the container is full or ready for disposal, submit a hazardous waste

pickup request to your institution's EH&S department.[8] Do not mix with other chemical

waste streams.[8]

Disposal of Contaminated Labware and Materials
Items that have come into contact with Lirafugratinib Hydrochloride, such as vials, pipette

tips, and absorbent pads, are considered "trace" contaminated waste.

Experimental Protocol:

Segregation: At the point of use, immediately segregate all trace-contaminated disposable

items.

Waste Container: Place these items into a designated "Trace Chemotherapy Waste"

container. This is often a yellow sharps container or a container lined with a yellow bag.[8]

Sharps: Needles and syringes that have contained the drug must be disposed of in a

designated sharps container for chemotherapy waste.[8] If a syringe contains residual drug

(more than a trace amount), it must be disposed of as bulk hazardous waste.[8]

Final Disposal: Once full, the trace waste container should be sealed and placed in a

biohazard waste box for disposal through a regulated medical waste incinerator.[8][9]

Decontamination of Surfaces and Reusable Equipment
Surfaces and non-disposable equipment must be decontaminated after use.
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Experimental Protocol:

Initial Decontamination: The Safety Data Sheet for Lirafugratinib Hydrochloride
recommends decontaminating surfaces and equipment by scrubbing with alcohol.[3]

Two-Step Cleaning: For best practice, a two-step process is often recommended for

deactivating and cleaning areas contaminated with hazardous drugs. This typically involves a

deactivating agent followed by a cleaning agent like sterile water. Consult your institution's

EH&S for approved agents.

Waste from Cleaning: All disposable materials used for decontamination (e.g., wipes, pads)

must be disposed of as trace chemotherapy waste.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and proper disposal pathways

for Lirafugratinib Hydrochloride and associated waste.
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Caption: Disposal workflow for Lirafugratinib Hydrochloride.

In conclusion, a robust safety culture and strict adherence to disposal protocols are paramount

when working with potent compounds like Lirafugratinib Hydrochloride. Always consult your

institution's specific guidelines and the manufacturer's most recent Safety Data Sheet. By
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following these procedures, laboratories can ensure the safety of their personnel and protect

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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